Cas no 1021089-69-9 (methyl 2-{2-[1-(benzenesulfonyl)piperidin-2-yl]acetamido}benzoate)

• Product Name: methyl 2-{2-[1-(benzenesulfonyl)piperidin-2-yl]acetamido}benzoate
• CAS No: 1021089-69-9
• MF: C₂₁H₂₄N₂O₅S
• MW: 416.490664482117
• CID: 6101014
• PubChem ID: 44015440
• Update Time: 2025-10-28

methyl 2-{2-[1-(benzenesulfonyl)piperidin-2-yl]acetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{2-[1-(benzenesulfonyl)piperidin-2-yl]acetamido}benzoate
• Benzoic acid, 2-[[2-[1-(phenylsulfonyl)-2-piperidinyl]acetyl]amino]-, methyl ester
• F2267-0022
• methyl 2-(2-(1-(phenylsulfonyl)piperidin-2-yl)acetamido)benzoate
• 1021089-69-9
• methyl 2-[[2-[1-(benzenesulfonyl)piperidin-2-yl]acetyl]amino]benzoate
• AKOS024633854

• Inchi： 1S/C21H24N2O5S/c1-28-21(25)18-12-5-6-13-19(18)22-20(24)15-16-9-7-8-14-23(16)29(26,27)17-10-3-2-4-11-17/h2-6,10-13,16H,7-9,14-15H2,1H3,(H,22,24)
• InChI Key： UUWRUIDEFCGXHV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(CC1CCCCN1S(C1=CC=CC=C1)(=O)=O)=O

Computed Properties

• Exact Mass: 416.14059304g/mol
• Monoisotopic Mass: 416.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• pka: 14.35±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 2-{2-[1-(benzenesulfonyl)piperidin-2-yl]acetamido}benzoate

Introduction to Methyl 2-{2-[1-(benzenesulfonyl)piperidin-2-yl]acetamido}benzoate (CAS No. 1021089-69-9)

Methyl 2-{2-[1-(benzenesulfonyl)piperidin-2-yl]acetamido}benzoate, identified by its CAS number 1021089-69-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of Methyl 2-{2-[1-(benzenesulfonyl)piperidin-2-yl]acetamido}benzoate is characterized by its complex arrangement of functional groups, including an amide linkage and a benzoate moiety. The presence of the benzenesulfonyl group and the piperidine ring suggests that this compound may interact with biological targets in a manner that could be exploited for medicinal purposes. Specifically, the piperidine scaffold is known to be a common pharmacophore in drug discovery, often contributing to the binding affinity and selectivity of small molecules towards their intended targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Methyl 2-{2-[1-(benzenesulfonyl)piperidin-2-yl]acetamido}benzoate has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. The benzoate moiety, in particular, has been shown to possess anti-inflammatory properties, which could make this compound a valuable candidate for treating chronic inflammatory conditions.

One of the most compelling aspects of Methyl 2-{2-[1-(benzenesulfonyl)piperidin-2-yl]acetamido}benzoate is its ability to interact with specific protein targets. The benzenesulfonyl group is known to be a potent anchor in drug design, capable of forming stable interactions with hydrophobic pockets in proteins. This feature enhances the compound's binding affinity and selectivity, which are critical factors in the development of effective drugs. Additionally, the amide linkage in its structure can participate in hydrogen bonding interactions, further stabilizing its binding to biological targets.

Recent studies have demonstrated that derivatives of Methyl 2-{2-[1-(benzenesulfonyl)piperidin-2-yl]acetamido}benzoate exhibit significant pharmacological activity. For instance, researchers have reported that certain analogs of this compound can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. These findings suggest that Methyl 2-{2-[1-(benzenesulfonyl)piperidin-2-yl]acetamido}benzoate and its derivatives could be developed into novel anti-inflammatory agents.

The synthesis of Methyl 2-{2-[1-(benzenesulfonyl)piperidin-2-yl]acetamido}benzoate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the benzenesulfonyl group into the piperidine ring is a critical step in the synthesis process, as it dictates much of the compound's biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently.

In addition to its potential therapeutic applications, Methyl 2-{2-[1-(benzenesulfonyl)piperidin-2-yl]acetamido}benzoate has also been studied for its role in chemical biology research. Its unique structure allows researchers to probe the mechanisms of various biological processes at the molecular level. By studying how this compound interacts with different biological targets, scientists can gain insights into disease pathways and develop more targeted therapeutic strategies.

The pharmacokinetic properties of Methyl 2-{2-[1-(benzenesulfonyl)piperidin-2-yl]acetamido}benzoate are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preclinical studies have begun to explore these aspects, providing valuable data on the compound's behavior within living systems.

In conclusion, Methyl 2-{2-[1-(benzenesulfonyl)piperidin-2-yl]acetamido}benzoate (CAS No. 1021089-69-9) represents a promising area of research in pharmaceutical chemistry. Its complex structure and demonstrated biological activity make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties, this compound holds significant potential for addressing various diseases and improving patient outcomes.